Cas no 651312-71-9 (Cyclohexanemethanamine, 2-(3-methoxyphenyl)-, (1R,2R)-)

• Product Name: Cyclohexanemethanamine, 2-(3-methoxyphenyl)-, (1R,2R)-
• CAS No: 651312-71-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 406127
• PubChem ID: 10376147
• Update Time: 2025-04-19

Cyclohexanemethanamine, 2-(3-methoxyphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 2-(3-methoxyphenyl)-, (1R,2R)-
• DTXSID40438929
• SCHEMBL1841186
• 651312-71-9

• Inchi： 1S/C14H21NO/c1-16-13-7-4-6-11(9-13)14-8-3-2-5-12(14)10-15/h4,6-7,9,12,14H,2-3,5,8,10,15H2,1H3/t12-,14-/m0/s1
• InChI Key： UMDGVFXQBMCYNZ-JSGCOSHPSA-N
• SMILES： O(C)C1=CC=CC(=C1)[C@@H]1CCCC[C@H]1CN

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25